Cas no 2137759-37-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]-)
4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]-
-
- Inchi: 1S/C10H11ClN2O3/c11-8-4-7(10(14)15)12-9(13-8)5-16-6-2-1-3-6/h4,6H,1-3,5H2,(H,14,15)
- InChI Key: WVZNAMCRCUVPFV-UHFFFAOYSA-N
- SMILES: C1(COC2CCC2)=NC(Cl)=CC(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686870-0.05g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 0.05g |
$1261.0 | 2025-03-12 | |
| Enamine | EN300-686870-0.1g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 0.1g |
$1320.0 | 2025-03-12 | |
| Enamine | EN300-686870-0.25g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 0.25g |
$1381.0 | 2025-03-12 | |
| Enamine | EN300-686870-0.5g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 0.5g |
$1440.0 | 2025-03-12 | |
| Enamine | EN300-686870-1.0g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 1.0g |
$1500.0 | 2025-03-12 | |
| Enamine | EN300-686870-2.5g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 2.5g |
$2940.0 | 2025-03-12 | |
| Enamine | EN300-686870-5.0g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 5.0g |
$4349.0 | 2025-03-12 | |
| Enamine | EN300-686870-10.0g |
6-chloro-2-(cyclobutoxymethyl)pyrimidine-4-carboxylic acid |
2137759-37-4 | 95.0% | 10.0g |
$6450.0 | 2025-03-12 |
4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]-
4-Pyrimidinecarboxylic Acid, 6-Chloro-2-[(Cyclobutyloxy)Methyl]
The compound with CAS No 2137759-37-4, commonly referred to as 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl], is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities and applications in drug design.
Pyrimidine carboxylic acids are known for their structural versatility and ability to interact with various biological targets, such as enzymes and receptors. The presence of a chloro group at the 6-position of the pyrimidine ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the cyclobutyloxy methyl group at the 2-position adds a unique stereochemical element to the molecule, potentially enhancing its binding affinity to specific biological targets.
Recent studies have highlighted the importance of pyrimidine derivatives in the development of anticancer agents. For instance, researchers have demonstrated that certain pyrimidine-based compounds exhibit selective cytotoxicity against cancer cells while sparing normal cells. This property makes them promising candidates for targeted cancer therapies. The 6-chloro substitution in this compound is particularly interesting, as chlorine atoms are often used in medicinal chemistry to fine-tune pharmacokinetic properties such as solubility and metabolic stability.
The cyclobutyloxy methyl group is another intriguing feature of this compound. Cyclobutane rings are known for their strained geometry, which can impart unique physical and chemical properties to molecules. In this case, the cyclobutane ring may contribute to the compound's ability to adopt specific conformations that are favorable for binding to biological targets. Furthermore, the ether linkage (cyclobutyloxy) introduces additional flexibility into the molecule, which could enhance its ability to interact with diverse protein surfaces.
From a synthetic standpoint, the preparation of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl] involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The construction of the pyrimidine ring typically requires nucleophilic aromatic substitution or cyclization reactions, while the introduction of the cyclobutyloxy group may involve ring-opening or coupling reactions. These steps underscore the importance of stereocontrol and regioselectivity in synthesizing complex molecules like this one.
In terms of applications, this compound has shown potential in several areas beyond oncology. For example, its ability to modulate enzyme activity makes it a candidate for enzyme inhibitors in metabolic disorders. Additionally, its structural features suggest it could be explored as a lead compound in anti-inflammatory or neuroprotective drug discovery programs.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it exhibits favorable interactions with key residues in target proteins, suggesting a strong binding affinity. Moreover, quantum mechanical calculations have provided insights into its electronic structure and reactivity, paving the way for further optimization studies.
In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl] (CAS No 2137759-37-4) is a compelling example of how structural diversity can be harnessed to create novel therapeutic agents. With its unique combination of functional groups and promising biological activity profiles, this compound represents an exciting avenue for future research and development in medicinal chemistry.
2137759-37-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[(cyclobutyloxy)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)